Cas no 2228565-15-7 (tert-butyl 4-2-(methylamino)ethyl-1H-imidazole-1-carboxylate)

• Product Name: tert-butyl 4-2-(methylamino)ethyl-1H-imidazole-1-carboxylate
• CAS No: 2228565-15-7
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 6166035
• PubChem ID: 165619972
• Update Time: 2025-11-06

tert-butyl 4-2-(methylamino)ethyl-1H-imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-2-(methylamino)ethyl-1H-imidazole-1-carboxylate
• 2228565-15-7
• EN300-1895725
• tert-butyl 4-[2-(methylamino)ethyl]-1H-imidazole-1-carboxylate

• Inchi： 1S/C11H19N3O2/c1-11(2,3)16-10(15)14-7-9(13-8-14)5-6-12-4/h7-8,12H,5-6H2,1-4H3
• InChI Key： FDWYQPNVYXOGFH-UHFFFAOYSA-N
• SMILES： O(C(N1C=NC(=C1)CCNC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 56.2Ų

Additional information on tert-butyl 4-2-(methylamino)ethyl-1H-imidazole-1-carboxylate

tert-butyl 4-2-(methylamino)ethyl-1H-imidazole-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 2228565-15-7, commonly referred to as tert-butyl 4-2-(methylamino)ethyl-1H-imidazole-1-carboxylate, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The imidazole ring, a key structural component, contributes to its versatile reactivity and biological activity. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

tert-butyl 4-2-(methylamino)ethyl-1H-imidazole-1-carboxylate is characterized by its tert-butyl group, which enhances its stability and lipophilicity. The presence of the methylamino group further modulates its pharmacokinetic properties, making it a promising candidate for drug delivery systems. Researchers have explored its ability to act as a prodrug, where the carboxylate moiety can be cleaved under specific physiological conditions to release bioactive metabolites. This feature has been extensively studied in recent clinical trials, demonstrating its potential in targeted therapy.

The synthesis of tert-butyl 4-2-(methylamino)ethyl-1H-imidazole-1-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of green chemistry principles has been emphasized in recent studies to minimize environmental impact. For instance, the utilization of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This approach not only enhances the efficiency of the synthesis but also aligns with current sustainability goals in the pharmaceutical industry.

From a pharmacological perspective, tert-butyl 4-2-(methylamino)ethyl-1H-imidazole-1-carboxylate has shown remarkable activity in vitro against various disease models. Recent studies have demonstrated its efficacy as an anti-inflammatory agent, particularly in models of chronic inflammation. The compound's ability to modulate key inflammatory pathways, such as the NF-kB signaling cascade, has been extensively documented. Additionally, its anti-proliferative effects on cancer cells have been explored, with promising results in preclinical studies.

The application of tert-butyl 4-2-(methylamino)ethyl-1H-imidazole-1-carboxylate extends beyond pharmacology into other areas such as biotechnology and material science. Its unique chemical properties make it a valuable component in the development of novel biomaterials and sensors. For example, researchers have investigated its use as a building block for constructing stimuli-responsive polymers, which have potential applications in drug delivery and tissue engineering.

In terms of safety and toxicity profiles, recent studies have provided critical insights into the compound's biocompatibility. Preclinical toxicological evaluations have indicated that tert-butyl 4-2-(methylamino)ethyl-1H-imidazole-1-carboxylate exhibits low acute toxicity and minimal systemic side effects at therapeutic doses. These findings are supported by comprehensive genotoxicity and mutagenicity assays, which have confirmed its safety profile under standard experimental conditions.

Looking ahead, the future of tert-butyl 4-2-(methylamino)ethyl-1H-imidazole-1-carboxylate lies in its continued exploration as a lead compound for drug development. Ongoing research is focused on optimizing its pharmacokinetic properties through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression into clinical trials.

In conclusion, tert-butyl 4-2-(methylamino)ethyl-1H-imidazole-1-carboxylate stands as a testament to the advancements in modern organic chemistry and pharmacology. Its unique structural features, coupled with promising biological activity, position it as a key player in the development of innovative therapeutic agents. As research continues to unfold, this compound is poised to make significant contributions to the field of medicine and beyond.